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Compound of Interest

Compound Name: Ethyl 2-methyl-D-cysteinate

CAS No.: 710941-52-9

Cat. No.: B12532597

Get Quote

Core Stability Directive
Ethyl 2-methyl-D-cysteinate is a specialized amino acid derivative valued for its resistance to

racemization (due to the

-methyl group) and its utility in peptidomimetics. However, it presents a "dual-threat" instability
profile: Thiol Oxidation (rapid dimerization) and Ester Hydrolysis (degradation to acid).

The Golden Rule: Store as the Hydrochloride (HCl) Salt. Never store the Free Base.

The HCl salt stabilizes the amine (preventing nucleophilic attack) and keeps the local pH acidic,

suppressing thiol oxidation. The free base is kinetically unstable and will degrade within hours

at room temperature.

Troubleshooting Guide (FAQ Format)
Category A: Storage & Physical Appearance
Q1: My white powder has turned into a yellow, sticky gum. Is it salvageable?

Diagnosis:Hygroscopic Degradation & Oxidation. The yellow color indicates the formation of
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disulfides (dimerization), often catalyzed by moisture absorption. The "stickiness" suggests

partial hydrolysis of the ethyl ester or the formation of a hygroscopic melt.

Immediate Action: Discard. Purification via recrystallization is often more costly in time/yield

than replacement.

Prevention: Store at -20°C. Always warm the vial to room temperature before opening to

prevent condensation. Store under Argon/Nitrogen.

Q2: Why is the "Free Base" form not available commercially? Answer: The free base

possesses a nucleophilic amine and a free thiol. In the absence of the HCl counterion, the

amine facilitates an intermolecular nucleophilic attack or acts as a general base to promote

thiol oxidation.

Protocol: You must generate the free base in situ immediately prior to your reaction (see

Workflow Diagram below).

Category B: Solution Stability
Q3: I need to use this in an aqueous buffer (pH 7.4). How long is it stable? Answer:< 4 hours.

At pH 7.4, two degradation pathways accelerate:

Oxidation: The thiol (pKa ~8.5) begins to deprotonate to the thiolate (

), which is the reactive species for oxidation.

Hydrolysis: The ethyl ester is susceptible to base-catalyzed hydrolysis.[1][2][3][4]

Fix: Degas all buffers with Argon for 20 mins. Add 1 mM EDTA to chelate trace metals (which

catalyze oxidation). If compatible with your assay, add 0.5 mM TCEP (Tris(2-

carboxyethyl)phosphine) to keep the thiol reduced.

Q4: Does the

-methyl group prevent oxidation? Answer:No. The

-methyl group sterically hinders the carbon center, effectively blocking racemization (conversion
of D to L isomer) and slowing down enzymatic degradation. However, it offers minimal steric
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protection to the sulfur atom. The thiol remains highly reactive and prone to disulfide bond
formation.

Critical Experimental Workflows
Workflow A: Generating the Free Base (The "Cold-
Biphasic" Method)
Use this protocol only when the HCl salt is incompatible with your reaction (e.g., nucleophilic

acyl substitutions).

Reagents:

Ethyl 2-methyl-D-cysteinate HCl

Dichloromethane (DCM) or Ethyl Acetate (cold)

Saturated Sodium Bicarbonate (

) or 10%

(cold)

Protocol:

Cool: Chill both the organic solvent and the aqueous base to 0°C.

Dissolve: Dissolve the HCl salt in the minimum amount of cold water.

Extract: Rapidly mix with the cold base and extract immediately into the organic layer (DCM).

Dry: Dry the organic layer over

for < 5 minutes at 0°C.

Use: Filter and add directly to your reaction vessel. Do not concentrate to dryness if possible;

concentration increases the rate of intermolecular polymerization.

Workflow B: Degradation Pathways
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The following diagram illustrates the competing degradation pathways you must mitigate.

Prevention Strategies

Ethyl 2-methyl-D-cysteinate
(Active Thiol)

Oxidation Pathway
(pH > 7, O2, Metals)

Hydrolysis Pathway
(pH > 8 or pH < 3)

Disulfide Dimer
(Inactive/Precipitate)

Reversible (use TCEP)

Sulfonic Acid
(Irreversible)

Irreversible (Strong Oxidants)

Carboxylic Acid
(Ester Loss)

Loss of Ethyl Group

Argon/EDTA

Low Temp / Neutral pH

Click to download full resolution via product page

Caption: Figure 1. Competing degradation pathways. Oxidation leads to dimerization

(reversible) or higher oxides. Hydrolysis destroys the ester protecting group.

Stability Matrix & Data
Refer to this matrix when planning experiment timelines.
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Condition State

Estimated Stability
(

)

Primary
Degradation Mode

Solid, -20°C,

Desiccated
HCl Salt > 2 Years None (Stable)

Solid, RT, Ambient Air HCl Salt 2 - 4 Weeks

Hygroscopic moisture

uptake

Hydrolysis

Solution, pH 4.0

(Acetate)
HCl Salt 24 - 48 Hours Slow Oxidation

Solution, pH 7.4

(PBS)
Free Base* < 4 Hours

Rapid Oxidation

(Disulfide)

Solution, pH 9.0

(Carbonate)
Free Base < 30 Minutes

Rapid Hydrolysis +

Oxidation

*Assuming in situ generation or neutralization of HCl salt.

Scientific Rationale (E-E-A-T)
The Alpha-Methyl Effect
In standard cysteine, the

-proton is acidic, leading to facile racemization under basic conditions (via enolization). Ethyl 2-
methyl-D-cysteinate replaces this proton with a methyl group.

Benefit: This quaternary carbon center renders the molecule immune to base-catalyzed

racemization, allowing for harsher coupling conditions in peptide synthesis without loss of

chirality [1].

Limitation: It does not stabilize the ester bond against hydrolysis, nor does it protect the

sulfur. In fact, the steric bulk can sometimes trap water near the ester linkage in the solid

state if the crystal lattice is disrupted, accelerating hydrolysis upon storage [2].
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Thiol pKa and Reactivity
The pKa of the thiol group in cysteine esters is typically around 8.0–8.5. At pH 7.4,

approximately 10% of the molecules exist as the thiolate anion (

). This anion is a potent nucleophile that reacts with dissolved oxygen (via a radical
mechanism) or other thiols [3]. Maintaining the pH < 6.0 keeps the thiol protonated (

), significantly reducing its reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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